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Compound of Interest

Compound Name: 2-Fluoro-4-phenyiphenol

Cat. No.: B1338171

Disclaimer: This document provides a comprehensive overview of the safety and handling
precautions for 2-Fluoro-4-phenylphenol. As no specific Safety Data Sheet (SDS) is publicly
available for this compound, the following information is compiled from data on structurally
similar compounds, including 2-phenylphenol, 4-phenylphenol, and other fluorinated biphenyl
derivatives. Researchers and professionals should use this guide as a starting point and
always perform a thorough risk assessment before handling this chemical.

This guide is intended for researchers, scientists, and drug development professionals familiar
with laboratory safety procedures. It outlines the potential hazards, recommended handling
protocols, and emergency procedures to ensure a safe working environment.

Physicochemical and Toxicological Profile

While specific quantitative data for 2-Fluoro-4-phenylphenol is limited, the following tables
summarize known properties and data from analogous compounds to provide a conservative

safety profile.

Table 1: Physical and Chemical Properties
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Property Value Source

PubChem[1], United States
CAS Number 84376-21-6 ) )

Biological[2]

PubChem[1], United States
Molecular Formula C12HoFO ) )

Biological[2]

] PubChem[1], United States

Molecular Weight 188.20 g/mol ) ]

Biological[2]

) ) Inferred from related

Appearance Likely a solid

compounds
Storage Temperature -20°C United States Biological[2]

Table 2: Toxicological Data (Based on 2-Phenylphenol and other analogues)

Hazard

Classification &
Precautionary Statements

Source (Analogous
Compounds)

Acute Oral Toxicity

Harmful if swallowed (H302)

Loba Chemie[3]

Skin Corrosion/Irritation

Causes skin irritation (H315)

Loba Chemie[3], Fisher
Scientific[4][5], Sigma-
Aldrich[6]

Serious Eye Damage/Irritation

Causes serious eye irritation
(H319)

Loba Chemie[3], Fisher
Scientific[4][5], Sigma-
Aldrich[6]

Respiratory Irritation

May cause respiratory irritation
(H335)

Sigma-Aldrich[6], Fisher
Scientific[7]

Aquatic Toxicity

Very toxic to aquatic life with

long lasting effects (H410)

Loba Chemie[3], Sigma-
Aldrich[6]

Hazard Identification and GHS Classification
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A definitive GHS classification for 2-Fluoro-4-phenylphenol is not established. Based on
available data for similar compounds, it should be handled as a substance with the following
potential hazards:

e GHSO07: Exclamation mark (for skin/eye irritation, harmful if swallowed)
e GHSO09: Environment (for agquatic toxicity)
Signal Word: Warning[3]

Hazard Statements (Anticipated):

H302: Harmful if swallowed.[3]

H315: Causes skin irritation.[3][4][5][6]

H319: Causes serious eye irritation.[3][4][5][6]

H335: May cause respiratory irritation.[6][7]

H410: Very toxic to aquatic life with long lasting effects.[3][6]

Experimental Protocols: Safe Handling Procedures

The following is a generalized protocol for handling 2-Fluoro-4-phenylphenol in a laboratory
setting. This should be adapted to specific experimental conditions and institutional safety
guidelines.

3.1. Engineering Controls

¢ Always handle 2-Fluoro-4-phenylphenol in a properly functioning chemical fume hood to
minimize inhalation exposure.[8]

o Ensure that an eyewash station and safety shower are readily accessible and in close
proximity to the workstation.[4]

3.2. Personal Protective Equipment (PPE) A comprehensive PPE strategy is essential to
prevent skin and eye contact.

© 2025 BenchChem. All rights reserved. 3/8 Tech Support


https://www.benchchem.com/product/b1338171?utm_src=pdf-body
https://www.lobachemie.com/lab-chemical-msds/MSDS-2fluoro4bromo-D0105-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-2fluoro4bromo-D0105-EN.aspx
https://www.lobachemie.com/lab-chemical-msds/MSDS-2fluoro4bromo-D0105-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAA10592&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10592~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2014:04:48~~2-Phenylphenol~~
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/p28263
https://www.lobachemie.com/lab-chemical-msds/MSDS-2fluoro4bromo-D0105-EN.aspx
https://www.fishersci.com/store/msds?partNumber=AAA10592&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://assets.thermofisher.com/DirectWebViewer/private/document.aspx?prd=ALFAAA10592~~PDF~~MTR~~CGV4~~EN~~2025-09-12%2014:04:48~~2-Phenylphenol~~
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/p28263
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/p28263
https://www.fishersci.se/chemicalProductData_uk/wercs?itemCode=10686742&lang=EN
https://www.lobachemie.com/lab-chemical-msds/MSDS-2fluoro4bromo-D0105-EN.aspx
https://www.sigmaaldrich.com/HK/zh/sds/aldrich/p28263
https://www.benchchem.com/product/b1338171?utm_src=pdf-body
https://www.benchchem.com/product/b1338171?utm_src=pdf-body
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_2_4_Trifluoromethyl_phenyl_propanedial.pdf
https://www.fishersci.com/store/msds?partNumber=AAA10592&productDescription=keyword&vendorId=VN00024248&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1338171?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Table 3: Recommended Personal Protective Equipment

Protection Type Recommended Equipment  Specifications & Rationale

Goggles should meet ANSI
] Chemical splash goggles and Z87.1 standards. A face shield
Eye and Face Protection ) ) N ]
face shield provides additional protection

against splashes.[8]

Disposable nitrile gloves offer

] ] good short-term protection. For
) Chemical-resistant gloves
Hand Protection o prolonged contact, consult
(e.g., Nitrile)
glove manufacturer's

resistance data.[3][8]

A fully buttoned lab coat
Body Protection Laboratory coat should be worn to protect skin

and clothing.

Use if working outside of a
) ) NIOSH/MSHA approved _ ) )
Respiratory Protection ) fume hood or if there is a risk
respirator _
of generating aerosols.[3][4][8]

3.3. Handling and Storage

e Handling: Avoid contact with skin and eyes.[3][4] Do not breathe dust.[4] Wash hands
thoroughly after handling.[3][4]

o Storage: Store in a cool, dry, and well-ventilated area.[3][4] Keep the container tightly closed.
[3][4] Store locked up.[4] Recommended storage temperature is -20°C.[2]

3.4. Spill and Waste Disposal

e Minor Spills: For small spills of solid material, carefully sweep up the material, avoiding dust
generation, and place it in a labeled, sealed container for disposal.[4]

» Waste Disposal: Dispose of contents and container to an approved waste disposal plant in
accordance with local, regional, and national regulations.[3][4] Avoid release to the
environment.[3][6]
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First Aid Measures

Table 4. Emergency First Aid Procedures

Source (Analogous

Exposure Route First Aid Measures
Compounds)
Move the exposed person to
fresh air at once. If breathing
Inhalation has stopped, perform artificial [31[4]19]

respiration. Get medical

attention.

Immediately flush the
contaminated skin with soap
and water for at least 15
Skin Contact minutes. Remove [3B114119]
contaminated clothing. If skin
irritation occurs, get medical

advice/attention.

Immediately wash (irrigate) the
eyes with large amounts of
water for at least 15 minutes,
occasionally lifting the lower
Eye Contact and upper lids. Remove [31141[9]
contact lenses, if present and
easy to do. Continue rinsing.
Get medical attention

immediately.

Rinse mouth with water. Do
NOT induce vomiting. Call a

Ingestion POISON CENTER or [31[4]
doctor/physician if you feel

unwell.

Visualized Workflow for Safe Handling
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The following diagram illustrates a logical workflow for the safe handling of 2-Fluoro-4-
phenylphenol, from preparation to disposal.

Safe Handling Workflow for 2-Fluoro-4-phenylphenol

Preparation & Risk Assessment
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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